Cas no 26929-63-5 (Benzoic acid,2-(ethyldithio)-)
Benzoic acid,2-(ethyldithio)- structure
Product Name:Benzoic acid,2-(ethyldithio)-
CAS No:26929-63-5
MF:C9H10O2S2
MW:214.304500102997
CID:260012
PubChem ID:334890
Update Time:2025-04-19
Benzoic acid,2-(ethyldithio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(ethyldithio)-
- 2-(ethyldisulfanyl)benzoic acid
- (2-carboxyphenyl)-1-ethyldisulfide
- 2-(Ethyldithio)benzoic acid
- 2-ethyldithiobenzoic acid
- AC1L7GC2
- AG-E-85347
- CTK4F8748
- NSC342013
- o-Carboxyphenyl ethyl disulfide
- S-(ethylthio)mercaptobenzoic acid
- Benzoic acid, 2-(ethyldithio)-
- BENZOIC ACID, O-(ETHYLDITHIO)-
- NSC 342013
- LNGQPNABYYRMBF-UHFFFAOYSA-N
- 26929-63-5
- 2-(ethyldisulfanyl)benzoicacid
- SCHEMBL19334145
- DTXSID60181425
- 2-(Ethyldisulfanyl)benzoic acid #
- NSC-342013
- UNII-VCI99Y2SLK
- VCI99Y2SLK
-
- Inchi: 1S/C9H10O2S2/c1-2-12-13-8-6-4-3-5-7(8)9(10)11/h3-6H,2H2,1H3,(H,10,11)
- InChI Key: LNGQPNABYYRMBF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)SCC
Computed Properties
- Exact Mass: 214.0123
- Monoisotopic Mass: 214.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 337.2°Cat760mmHg
- Flash Point: 157.7°C
- Refractive Index: 1.64
- PSA: 37.3
- LogP: 3.14500
Benzoic acid,2-(ethyldithio)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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